8-fluoro-2-[(4-methoxyphenyl)sulfonyl]-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

• Molecular Formula: C18H17FN2O3S
• Molecular Weight: 360.4 g/mol
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC3=C(C2)C4=C(N3)C=CC(=C4)F
• InChI: InChI=1S/C18H17FN2O3S/c1-24-13-3-5-14(6-4-13)25(22,23)21-9-8-18-16(11-21)15-10-12(19)2-7-17(15)20-18/h2-7,10,20H,8-9,11H2,1H3
• InChIKey: ZRGRVBRDKAJSBC-UHFFFAOYSA-N

Procurement Guide: 8-Fluoro-2-[(4-methoxyphenyl)sulfonyl]-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole for Serotonin Receptor Research

The compound 8-fluoro-2-[(4-methoxyphenyl)sulfonyl]-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole belongs to the class of 8-sulfonyl-substituted tetrahydro-1H-pyrido[4,3-b]indoles (THPIs), which are established as potent serotonin 5-HT6 receptor antagonists [1]. Its core structure is a privileged pharmacophore in neuropharmacology, extensively studied for its potential in treating cognitive and neurodegenerative disorders [1]. This specific derivative is characterized by an 8-fluoro substituent on the indole ring and a 4-methoxyphenylsulfonyl group at the 2-position, a combination designed to modulate receptor affinity and selectivity [1].

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5-HT₆ receptor antagonist research workflow

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8-fluoro, 4-methoxyphenylsulfonyl substitution pattern for selectivity studies

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Cited pharmacophore scaffold for neuropharmacology target engagement

• [1] Ivachtchenko, A. V., Mitkin, O. D., Tkachenko, S. E., Okun, I. M., & Kysil, V. M. (2010). 8-Sulfonyl-substituted tetrahydro-1H-pyrido[4,3-b]indoles as 5-HT6 receptor antagonists. European Journal of Medicinal Chemistry, 45(2), 782–789. View Source

Why Generic 5-HT6 Antagonists Cannot Substitute for 8-Fluoro-2-[(4-methoxyphenyl)sulfonyl]-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

The structure-activity relationship (SAR) for THPIs is exceptionally steep, making simple substitution between analogs unreliable. A minor modification, such as changing the 8-position halogen or the sulfonyl aromatic group, can alter the 5-HT6 receptor binding affinity by orders of magnitude [1]. Therefore, using a non-fluorinated or differently substituted THPI will not replicate the specific pharmacological profile of the 8-fluoro-2-[(4-methoxyphenyl)sulfonyl] derivative. The precise combination of the electron-withdrawing 8-fluoro atom and the 4-methoxyphenylsulfonyl group is critical for achieving its particular potency and selectivity fingerprint, essential for reproducible research or targeted drug discovery [2].

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Non-fluorinated analogs alter binding profile

Removing or changing the 8-fluoro substituent may shift 5-HT₆ affinity by orders of magnitude; class-level SAR is steep.

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Sulfonyl aromatic modifications reduce selectivity

Replacing the 4-methoxyphenylsulfonyl group can alter the selectivity fingerprint across 5-HT₆ and off-target receptors.

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Generic 5-HT₆ antagonists lack substitution-specific validation

Uncharacterized THPI derivatives may not reproduce the reported 5-HT₆/D₂ selectivity window; direct substitution requires review.

• [1] Ivachtchenko, A. V., Mitkin, O. D., Tkachenko, S. E., Okun, I. M., & Kysil, V. M. (2010). 8-Sulfonyl-substituted tetrahydro-1H-pyrido[4,3-b]indoles as 5-HT6 receptor antagonists. European Journal of Medicinal Chemistry, 45(2), 782–789. View Source
• [2] Russell, M. G. N., Baker, R. J., Barden, L., Beer, M. S., Bristow, L., Broughton, H. B., ... & Stanton, J. A. (2001). N-arylsulfonylindole derivatives as serotonin 5-HT6 receptor ligands. Journal of Medicinal Chemistry, 44(23), 3881–3895. View Source

Quantitative Differentiation Evidence for 8-Fluoro-2-[(4-methoxyphenyl)sulfonyl]-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

5-HT6 Receptor Binding Affinity of the 8-Fluoro Analog

The target compound demonstrates significant binding affinity for the human 5-HT6 receptor. A direct head-to-head comparison of this 8-fluoro analog with its non-fluorinated counterpart within the same study is not available in the accessed abstracts. However, the compound's activity is a key data point in the SAR landscape of the THPI series, where the nature of the 8-substituent profoundly influences potency [1]. This value serves as a benchmark for the specific substitution pattern.

5-HT₆ Binding Affinity

Reported

K_i = 21 nM (human 5-HT₆)

Supports receptor occupancy study design.

Direct comparator data for non-fluorinated analog unavailable.

Evidence Dimension	Binding Affinity (Ki)
Target Compound Data	Ki = 21 nM
Comparator Or Baseline	Baseline: Human 5-HT6 receptor. Comparator data for the closest non-fluorinated analog from the same primary study is unavailable.
Quantified Difference	Not calculable without a direct comparator.
Conditions	Displacement of [3H]LSD from human 5-HT6 receptor expressed in HEK293 cells [2].

Why This Matters

This quantified affinity validates the compound as a useful tool for 5-HT6 receptor studies and establishes the potency level expected for this specific substitution pattern, which is crucial for calculating receptor occupancy in experimental designs.

• [1] Ivachtchenko, A. V., Mitkin, O. D., Tkachenko, S. E., Okun, I. M., & Kysil, V. M. (2010). 8-Sulfonyl-substituted tetrahydro-1H-pyrido[4,3-b]indoles as 5-HT6 receptor antagonists. European Journal of Medicinal Chemistry, 45(2), 782–789. View Source
• [2] BindingDB. (n.d.). Affinity Data for BDBM50569813 (CHEMBL4847379). Retrieved from http://bdb8.ucsd.edu. View Source

Selectivity Profile Against Dopamine D2 Receptor

A key differentiator for CNS-targeted compounds is off-target activity at the dopamine D2 receptor, which is associated with motor side effects. The target compound exhibits a clear selectivity window. While potent at the 5-HT6 receptor (Ki = 21 nM), its affinity for the human dopamine D2 receptor is significantly lower, measured at Ki = 1,510 nM [1]. This represents a ~72-fold selectivity for the primary target over the D2 receptor, a quantifiable advantage for research applications where D2-mediated effects must be minimized.

5-HT₆ vs. D₂ Selectivity

Head-to-head

5-HT₆ K_i = 21 nM
D₂ K_i = 1,510 nM
~72‑fold selectivity

Supports 5-HT₆-specific pathway isolation.

Reduces confounding D₂ effects in assay design.

Evidence Dimension	Selectivity (5-HT6 vs. D2 Ki)
Target Compound Data	5-HT6 Ki = 21 nM; D2 Ki = 1,510 nM
Comparator Or Baseline	Intra-compound comparison of activities at two receptors.
Quantified Difference	~72-fold selectivity for 5-HT6 over D2
Conditions	Radioligand binding assays on human receptors expressed in HEK293 cells .

Why This Matters

Quantified selectivity is crucial for scientific selection; a 72-fold window over the D2 receptor allows for 5-HT6-specific mechanistic studies with a reduced risk of confounding D2-related effects.

• [1] BindingDB. (n.d.). Affinity Data for BDBM50569813 (CHEMBL4847379) for 5-HT6 and D2 receptors. Retrieved from http://bdb8.ucsd.edu. View Source

Class-Wide Functional Antagonist Activity of 8-Sulfonyl-THPIs

The 8-sulfonyl-substituted THPI class acts as functional antagonists at the 5-HT6 receptor. The lead compounds in this series, identified in the primary study, potently inhibited serotonin-induced cAMP accumulation. For instance, compound 9.HCl, a top performer, showed a functional IC50 of 15 nM, alongside a Ki of 2.1 nM [1]. This class-level inference confirms that the sulfonyl-substituted THPIs, including the target 8-fluoro derivative, are not just binders but functional antagonists. While the exact functional IC50 for the target compound is not specified in the abstract, its membership in this class predicts a similar antagonistic mechanism.

Functional Antagonism

Class-level

Lead analog IC₅₀ = 15 nM (cAMP)

Supports functional antagonist assay context.

Target compound functional IC₅₀ not reported; class inference.

Evidence Dimension	Functional Antagonism (IC50)
Target Compound Data	Functional IC50 data for the target compound is unavailable in the accessed material.
Comparator Or Baseline	Lead compound 9.HCl from the same study: IC50 = 15 nM [1].
Quantified Difference	N/A - Class-level inference of antagonism mechanism.
Conditions	Inhibition of serotonin-induced cAMP accumulation in HEK293 cells expressing human 5-HT6 receptors [1].

Why This Matters

Evidence of functional antagonism from close chemical analogs supports the procurement of this compound for studies requiring blockade of 5-HT6 receptor signaling rather than just binding.

• [1] Ivachtchenko, A. V., Mitkin, O. D., Tkachenko, S. E., Okun, I. M., & Kysil, V. M. (2010). 8-Sulfonyl-substituted tetrahydro-1H-pyrido[4,3-b]indoles as 5-HT6 receptor antagonists. European Journal of Medicinal Chemistry, 45(2), 782–789. View Source

Specificity Against a Panel of Therapeutic Targets

The primary research on this compound class includes a specificity profile for lead compounds against a broad panel of therapeutic targets [1]. Although the full panel data for the exact 8-fluoro-2-[(4-methoxyphenyl)sulfonyl] derivative is not detailed in the accessed abstract, the practice of broad screening demonstrates a design principle within the series to achieve high specificity. This documented approach suggests that the target compound was likely designed to minimize interactions with common off-targets, making it a more defined tool compared to earlier 5-HT6 ligands with promiscuous binding profiles.

Target Specificity Panel

Class-level

Lead compounds screened against multiple therapeutic targets

Supports clean target attribution in complex models.

Exact specificity data for target compound unavailable.

Evidence Dimension	Broad Target Specificity
Target Compound Data	Specificity panel data for this exact compound is unavailable.
Comparator Or Baseline	Lead compounds 9.HCl and 20.HCl were screened against multiple therapeutic targets [1].
Quantified Difference	N/A - Qualitative class-level design principle.
Conditions	Competitive radioligand binding assays against a panel of therapeutic targets [1].

Why This Matters

A clean specificity profile is essential for scientific selection to ensure that observed biological effects can be confidently attributed to 5-HT6 receptor antagonism without interference from other pathways.

• [1] Ivachtchenko, A. V., Mitkin, O. D., Tkachenko, S. E., Okun, I. M., & Kysil, V. M. (2010). 8-Sulfonyl-substituted tetrahydro-1H-pyrido[4,3-b]indoles as 5-HT6 receptor antagonists. European Journal of Medicinal Chemistry, 45(2), 782–789. View Source

Optimal Application Scenarios for 8-Fluoro-2-[(4-methoxyphenyl)sulfonyl]-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole Based on Differential Evidence

Validating 5-HT6 Receptor Target Engagement in Cellular Models

Its quantified 5-HT6 binding affinity (Ki = 21 nM) makes it suitable for target engagement studies in HEK293 or other cell lines expressing human 5-HT6 receptors [1]. The established functional antagonism of the chemical class (IC50 = 15 nM for a close analog) supports its use in cAMP inhibition assays to confirm downstream effects [2].

Selective Pharmacological Tool for Differentiating 5-HT6 from D2 Receptor-Mediated Effects

The demonstrated ~72-fold selectivity for 5-HT6 over the dopamine D2 receptor (5-HT6 Ki = 21 nM vs. D2 Ki = 1,510 nM) makes this compound a valuable tool for neuropharmacologists needing to isolate serotonergic from dopaminergic pathways in mixed neuronal cultures or behavioral studies [1].

SAR Probe for Fluorinated 5-HT6 Antagonist Optimization

As a specific derivative within the 8-sulfonyl-THPI class, this compound serves as a key SAR probe for medicinal chemists. Its structure allows for direct comparison with non-fluorinated analogs to empirically determine the impact of the 8-fluoro substituent on affinity, selectivity, and physicochemical properties [2].

Use in Neurodegenerative Disease Research Requiring a Defined Specificity Profile

Based on the class-level evidence of screening lead compounds against panels of therapeutic targets, this compound is appropriate for complex disease models (e.g., Alzheimer's disease, Huntington's disease) where polypharmacology must be avoided to clearly attribute therapeutic effects to 5-HT6 antagonism [2].

Application

Selection Property

Validation Focus

5-HT₆ target engagement studies in recombinant cell lines

5-HT₆ binding affinity context

cAMP inhibition assay response verification

5-HT₆-specific pathway isolation in neuronal models

5-HT₆ vs. D₂ selectivity profile

Dopaminergic cross‑reactivity review

Fluorinated THPI SAR probe for medicinal chemistry

8‑fluoro substitution pattern comparison

Affinity and selectivity benchmarking

Neurodegenerative disease model research with defined specificity requirements

Broad target specificity profile (class‑level)

Off‑target activity screening context

• [1] BindingDB. (n.d.). Affinity Data for BDBM50569813 (CHEMBL4847379) for 5-HT6 and D2 receptors. Retrieved from http://bdb8.ucsd.edu. View Source
• [2] Ivachtchenko, A. V., Mitkin, O. D., Tkachenko, S. E., Okun, I. M., & Kysil, V. M. (2010). 8-Sulfonyl-substituted tetrahydro-1H-pyrido[4,3-b]indoles as 5-HT6 receptor antagonists. European Journal of Medicinal Chemistry, 45(2), 782–789. View Source